Cas no 1436330-05-0 (N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide)

• Product Name: N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide
• CAS No: 1436330-05-0
• MF: C₁₉H₂₆N₄O
• MW: 326.435944080353
• CID: 6158389
• PubChem ID: 71998184
• Update Time: 2025-06-20

N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS016939194
• EN300-26685114
• N-(1-CYANOCYCLOBUTYL)-3-[4-(3-METHYLPHENYL)PIPERAZIN-1-YL]PROPANAMIDE
• Z1269979302
• 1436330-05-0
• N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide

• Inchi： 1S/C19H26N4O/c1-16-4-2-5-17(14-16)23-12-10-22(11-13-23)9-6-18(24)21-19(15-20)7-3-8-19/h2,4-5,14H,3,6-13H2,1H3,(H,21,24)
• InChI Key： RFJHDZWNNKTHTE-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCN(C2C=CC=C(C)C=2)CC1)NC1(C#N)CCC1

Computed Properties

• Exact Mass: 326.21066147g/mol
• Monoisotopic Mass: 326.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Additional information on N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide

Introduction to N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide (CAS No. 1436330-05-0)

N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide, with the CAS number 1436330-05-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure, has garnered attention due to its potential applications in drug development and its unique chemical properties. The compound's structure incorporates several key functional groups, including a cyanocyclobutyl moiety and a piperazine ring, which contribute to its distinct pharmacological profile.

The cyanocyclobutyl group is particularly noteworthy as it introduces a high degree of steric hindrance and electronic complexity to the molecule. This feature can influence both the solubility and bioavailability of the compound, making it a critical factor in its potential therapeutic applications. Additionally, the presence of a piperazine ring suggests that this compound may exhibit properties similar to other piperazine-based drugs, which are known for their role in various neurological and cardiovascular applications.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperazine derivatives due to their broad spectrum of biological activity. The specific arrangement of atoms in N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide makes it a promising candidate for further investigation in this area. Researchers have been exploring its potential as a lead compound for the development of new therapeutic agents, particularly those targeting central nervous system disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyanocyclobutyl group requires careful handling due to the potential for side reactions, such as hydrolysis or rearrangement. Similarly, the attachment of the piperazine moiety necessitates a well-designed synthetic route to minimize unwanted byproducts. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most exciting aspects of N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide is its potential as a scaffold for drug discovery. The combination of the cyanocyclobutyl and piperazine groups provides a unique chemical framework that can be modified to enhance specific pharmacological properties. Researchers are currently exploring various derivatives of this compound to optimize its efficacy and reduce potential side effects. This approach aligns with the broader trend in pharmaceutical research towards rational drug design, where compounds are tailored to target specific biological pathways with high precision.

The pharmacological profile of N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide is still being elucidated, but preliminary studies suggest that it may exhibit properties relevant to treating conditions such as depression, anxiety, and chronic pain. The piperazine moiety is known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in mood regulation. The cyanocyclobutyl group may further modulate these interactions by influencing receptor binding affinity and duration.

In addition to its potential therapeutic applications, this compound has also attracted attention for its role in chemical biology research. Its complex structure provides a valuable tool for studying enzyme mechanisms and receptor interactions at a molecular level. By using N-(1-Cyanocyclobutyl)-3-[4-(3-methylphenyl)piperazin-1-YL]propanamide as an intermediate or probe molecule, researchers can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

The future prospects for this compound are promising, with ongoing research aimed at uncovering its full potential. As synthetic chemistry continues to evolve, new methods for producing and modifying this molecule will become available, further expanding its utility in drug development and chemical biology. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.